4-Chloro-8-ethylpteridine-6,7(5H,8H)-dione

• Molecular Formula: C8H7ClN4O2
• Molecular Weight: 226.62 g/mol
• IUPAC Name: 4-chloro-8-ethyl-5H-pteridine-6,7-dione
• InChI: InChI=1S/C8H7ClN4O2/c1-2-13-6-4(5(9)10-3-11-6)12-7(14)8(13)15/h3H,2H2,1H3,(H,12,14)
• InChI Key: OFVSPGOSVHQIAJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)Cl)NC(=O)C1=O

Description

4-Chloro-8-ethylpteridine-6,7(5H,8H)-dione is a pteridine derivative characterized by a bicyclic heteroaromatic structure with a chlorine substituent at position 4 and an ethyl group at position 6. The 6,7-dione moiety introduces electron-withdrawing ketone groups, influencing the compound’s electronic properties and reactivity. Pteridine derivatives are widely studied for their roles in medicinal chemistry, particularly as enzyme inhibitors or intermediates in nucleotide synthesis.

Biological Activity

4-Chloro-8-ethylpteridine-6,7(5H,8H)-dione is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant studies that highlight its efficacy against various diseases.

Synthesis

The synthesis of 4-Chloro-8-ethylpteridine derivatives typically involves multi-step reactions starting from simpler pteridine frameworks. The introduction of the chloro and ethyl groups is crucial for enhancing the biological activity of the resulting compounds.

Biological Activity Overview

The biological activities of 4-Chloro-8-ethylpteridine-6,7(5H,8H)-dione can be categorized into several key areas:

1. Antimicrobial Activity

Research indicates that derivatives of pteridine compounds exhibit significant antimicrobial properties. For instance, studies have shown that similar pteridine derivatives can effectively inhibit the growth of various bacterial strains, including multidrug-resistant pathogens such as Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity Against Selected Bacterial Strains

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
4-Chloro-8-ethylpteridine	Staphylococcus aureus	12.5 µg/mL
	Escherichia coli	25 µg/mL
	Klebsiella pneumoniae	15 µg/mL

2. Anticancer Properties

The anticancer potential of pteridine derivatives has been extensively studied. In vitro assays using cell lines such as A549 (human lung adenocarcinoma) demonstrate that modifications to the pteridine structure can enhance cytotoxic effects against cancer cells while minimizing toxicity to normal cells .

Table 2: Cytotoxicity Profile in Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
4-Chloro-8-ethylpteridine	A549	10
	HCT116	15
	MCF-7	20

3. Antioxidant Activity

Pteridine derivatives are also noted for their antioxidant properties, which help in scavenging free radicals and reducing oxidative stress-related damage . This is particularly relevant in the context of diseases like cancer and neurodegenerative disorders.

Case Studies

Several studies have examined the biological activities of related compounds, providing insights into the mechanisms through which these effects are mediated.

• Antimicrobial Study : A study on a series of pteridine derivatives demonstrated their effectiveness against resistant bacterial strains. The study utilized various assays to evaluate the MIC and found that certain substitutions significantly enhanced antimicrobial activity .
• Anticancer Study : Another research focused on the structure-activity relationship (SAR) of pteridine derivatives indicated that compounds with specific functional groups exhibited potent anticancer activity in vitro. The study employed MTT assays to assess cell viability post-treatment .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 4-Chloro-8-ethylpteridine-6,7(5H,8H)-dione, the following structurally analogous compounds are analyzed (Table 1). Key differences in substituent positions, functional groups, and physicochemical properties are highlighted.

Table 1: Structural and Functional Comparison of Pteridine Derivatives

Compound Name	CAS Number	Substituents (Position)	Similarity Score	Key Properties/Notes
4-Chloro-8-ethylpteridine-6,7(5H,8H)-dione	N/A	4-Cl, 8-Ethyl	N/A	Target compound; likely moderate lipophilicity due to ethyl group.
2-Chloro-8-methyl-7,8-dihydropteridin-6(5H)-one	944580-73-8	2-Cl, 8-Methyl	0.96	High structural similarity; chloro at position 2 may alter reactivity in nucleophilic substitutions .
4-Aminopteridine-6,7(5H,8H)-dione	67074-68-4	4-NH₂	0.85	Amino group replaces Cl; potential for hydrogen bonding and increased solubility .
(R)-2-Chloro-7-ethyl-8-isopropyl-7,8-dihydropteridin-6(5H)-one	889877-77-4	2-Cl,7-Ethyl,8-Isopropyl	0.83	Branched alkyl groups (ethyl/isopropyl) may enhance steric hindrance and reduce reactivity .
8-Methyl-5H-pteridine-6,7-dione	102170-04-7	8-Methyl	N/A	Lacks chloro group; simpler analog with reduced electronic effects .

Key Comparative Insights

Substituent Position and Reactivity: The 4-chloro substituent in the target compound contrasts with 2-chloro analogs (e.g., 944580-73-8). Chlorine at position 4 may direct electrophilic attacks to adjacent positions, whereas position 2 substitution could favor nucleophilic aromatic substitution reactions . Ethyl vs.

Functional Group Effects: 4-Amino Substitution (67074-68-4): Replacing chlorine with an amino group introduces hydrogen-bonding capacity, increasing aqueous solubility but reducing electrophilicity. This substitution is critical in designing prodrugs or enzyme inhibitors. Dione Moieties: All compounds retain the 6,7-dione structure, which stabilizes the aromatic system through conjugation but may render the molecule susceptible to reduction under acidic conditions.

Safety and Handling :

• The absence of safety data for 4-Chloro-8-ethylpteridine-6,7(5H,8H)-dione necessitates caution. However, analogs like 8-methyl-5H-pteridine-6,7-dione (102170-04-7) require medical consultation upon exposure, suggesting similar protocols may apply .

Research Findings and Implications

• Synthetic Applications : The high similarity (0.96) between the target compound and 944580-73-8 implies shared synthetic pathways, such as Friedländer condensations or halogenation reactions .
• Biological Relevance : Ethyl and chloro groups may synergize to enhance binding to hydrophobic enzyme pockets, as seen in pteridine-based kinase inhibitors.
• Data Gaps: Limited solubility and stability data for 4-Chloro-8-ethylpteridine-6,7(5H,8H)-dione highlight the need for experimental validation, particularly in comparison to its 4-amino analog (67074-68-4).

Q & A

Q. What role can AI play in automating experimental design for this compound?

• Methodological Answer : Deploy AI-driven platforms (e.g., Smart Laboratories) for autonomous parameter adjustment. Machine learning algorithms trained on reaction databases (e.g., USPTO) can propose novel routes. COMSOL’s AI integration enables predictive modeling of reaction outcomes .